- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Organooxygen compounds
Organooxygen compounds are a diverse class of chemical substances that contain oxygen atoms covalently bonded to carbon in their molecular structure. These compounds play crucial roles across various industries due to their unique properties and wide range of applications. Common examples include ethers, alcohols, and ketones, which are essential components in solvents, pharmaceuticals, and polymer synthesis.
Ethers, such as diethyl ether, are widely used as organic solvents for their low boiling points and non-toxic nature. Alcohols, like ethanol and methanol, serve multiple functions; they act not only as fuels but also as intermediates in the production of numerous chemicals, including fragrances and detergents. Ketones, exemplified by acetone, are vital in nail polish removers and as a solvent for various materials due to their strong dissolving power.
The synthesis of organooxygen compounds can vary from simple laboratory reactions to complex industrial processes, requiring precise control over reaction conditions to achieve desired products with optimal purity and yield. These compounds’ versatility makes them indispensable in chemical manufacturing, making them essential for both academic research and commercial production.
Carbonyl compounds
Carbohydrates and carbohydrate conjugates
Ethers
Alcohols and polyols
Aryl alkyl ketones
Alkyl-phenylketones
Cyclohexanols
O-glycosyl compounds
Aryl-aldehydes
Phenolic glycosides
P-benzoquinones
Hydroxybenzaldehydes
Enones
Ketones
Oligosaccharides
Cyclic ketones
Medium-chain aldehydes
Quinic acids and derivatives
Secondary alcohols
Tertiary alcohols
Sugar acids and derivatives
Ketals
Ketene acetals
Alpha-hydrogen aldehydes
Aminocyclitols
Primary alcohols
Aryl-phenylketones
Ortho esters
Cyclohexenones
1,2-diols
Hexoses
Pentoses
Diazoethers
Acyloins
Aminocyclitol glycosides
Beta-hydroxy ketones
Sugar alcohols
Cyclic alcohols and derivatives
Alkyl aryl ethers
4,5-disubstituted 2-deoxystreptamines
Acylaminosugars
Cyanogenic glycosides
Shikimic acids and derivatves
N-acylneuraminic acids
Glucuronic acid derivatives
Monosaccharides
Gluconolactones
Bicyclic amino acids and derivatives
Cyclopentanols
Alpha-chloroketones
Dialkyl ethers
Aminoglycosides
Beta-amino ketones
Diarylethers
N-acyl-alpha-hexosamines
M-benzoquinones
Monosaccharide phosphates
4,6-disubstituted 2-deoxystreptamines
C-glycosyl compounds
Enals
Aryl ketones
Glycosylamines
Pentose phosphates
O-glucuronides
Short-chain aldehydes
Glyceraldehyde-3-phosphates
Beta-diketones
Organooxygen compounds
Alpha-hydroxy ketones
Oligosaccharide sulfates
Alkylglucosinolates
Beta-hydroxy aldehydes
Enols
1,3-dicarbonyl compounds
Alpha-diketones
Alpha-acyloxy ketones
Oxetane amino acids and derivatives
Acetals
Inositol phosphates
Heptoses
Cyclitols and derivatives
Disaccharide phosphates
N-acylneuraminate-9-phosphates
Hexose phosphates
2-deoxystreptamine aminoglycosides
O-quinomethanes
Alpha-haloketones
Alpha-branched alpha,beta-unsaturated ketones
O-benzoquinones
Ynols
Disaccharides
b'-hydroxy-alpha,beta-unsaturated ketones
Carbonyl hydrates
P-quinomethanes
Ketenes
Alpha,beta-unsaturated ketones
C-glucuronides
O-galloylquinic acids and derivatives
Ynolates
N-glucuronides
Pyranoid amino acids and derivatives
Aminosaccharides
Hemiacetals
Furanoid amino acids and derivatives
Thioglycosides
Ynones
-
An In-Depth Analysis of Glimepiride's Pharmacokinetic Properties and Therapeutic Efficacy in Type 2 Diabetes ManagementAn In-Depth Analysis of Glimepiride's Pharmacokinetic Properties and Therapeutic Efficacy in Type 2 Diabetes Management Glimepiride, a third-generation sulfonylurea, has emerged as a pivotal medication in the management of type 2 diabetes. Its pharmacokinetic properties and therapeutic efficacy make it a preferred choice for healthcare providers aiming to control hyperglycemia effectively. This...
-
The Role of Zinc Stearate in Pharmaceutical Formulations: An OverviewThe Role of Zinc Stearate in Pharmaceutical Formulations: An Overview Introduction Zinc stearate, a versatile and widely used compound in various industries, has found significant applications in the field of pharmaceuticals. Known for its excellent stability, lubricating properties, and ability to enhance formulation performance, zinc stearate is a valuable ingredient in pharmaceutical...
-
Novel Applications of Sodium Stearate in Chemical Biopharmaceuticals: A ReviewNovel Applications of Sodium Stearate in Chemical Biopharmaceuticals: A Review Introduction Sodium stearate, a versatile compound derived from stearic acid, has garnered significant attention in the fields of chemistry and biomedicine. Its dual amphiphilic nature makes it an effective emulsifier and surfactant, crucial for various applications ranging from pharmaceutical formulations to biomedical...
-
Paclobutrazol: A Review of Its Chemical and Biopharmaceutical ApplicationsPaclobutrazol: A Review of Its Chemical and Biopharmaceutical Applications Paclobutrazol is a synthetic triazole fungicide that has gained significant attention in both agricultural and biomedical fields. Known for its potent antifungal properties, it belongs to the azole class of chemicals and is widely used for the control of various plant pathogenic fungi. Beyond agriculture, paclobutrazol has...
-
A Novel Application of Ammonium Acetate in Chemical Biopharmaceuticals SynthesisA Novel Application of Ammonium Acetate in Chemical Biopharmaceuticals Synthesis Introduction to Ammonium Acetate in Biopharmaceuticals Chemical biopharmaceutical synthesis is a critical field that relies on efficient and reliable reagents to produce life-saving drugs. Among these, ammonium acetate has emerged as a promising compound due to its unique properties and versatility in various chemical...
